Cas no 77077-42-0 (1H-1,2,4-Triazol-3-amine, 5-hexyl-)

• Product name: 1H-1,2,4-Triazol-3-amine, 5-hexyl-
• CAS No: 77077-42-0
• MF: C₈H₁₆N₄
• MW: 168.239
• MDL: MFCD31381736
• CID: 4181462
• PubChem ID: 4272574

1H-1,2,4-Triazol-3-amine, 5-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-hexyl-
• 3-Hexyl-1H-1,2,4-triazol-5-amine
• LS-11204
• MFCD31381736
• 3-Hexyl-1h-1,2,4-triazol-5-amine
• 5-hexyl-1H-1,2,4-triazol-3-amine
• 3-amino-5-hexyl-1h-1,2,4-triazole
• AKOS002685660
• AKOS030260824
• ALBB-031076
• 77077-42-0
• SCHEMBL535003

• MDL： MFCD31381736
• Inchi： InChI=1S/C8H16N4/c1-2-3-4-5-6-7-10-8(9)12-11-7/h2-6H2,1H3,(H3,9,10,11,12)
• InChI Key： XGXOJXOGWHWNIS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 168.137496527Da
• Monoisotopic Mass: 168.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų
• XLogP3: 2.5